Cas no 878081-39-1 (2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate)

• Product name: 2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate
• CAS No: 878081-39-1
• MF: C₁₃H₁₀Cl₂N₂O₃S
• MW: 345.201099872589
• CID: 5454968
• PubChem ID: 4529534

2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL1869685
• 878081-39-1
• {[(thiophen-2-yl)methyl]carbamoyl}methyl 3,6-dichloropyridine-2-carboxylate
• Z16551543
• MLS001141659
• HMS3022B18
• [2-oxo-2-(thiophen-2-ylmethylamino)ethyl] 3,6-dichloropyridine-2-carboxylate
• AKOS001214343
• EN300-26602756
• SMR000714622
• 2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate

• Inchi： 1S/C13H10Cl2N2O3S/c14-9-3-4-10(15)17-12(9)13(19)20-7-11(18)16-6-8-2-1-5-21-8/h1-5H,6-7H2,(H,16,18)
• InChI Key： HGAMMDBYSRBUJA-UHFFFAOYSA-N
• SMILES： C1(C(OCC(=O)NCC2SC=CC=2)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 343.9789187g/mol
• Monoisotopic Mass: 343.9789187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.5Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.477±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.3±50.0 °C(Predicted)
• pka: 12.52±0.46(Predicted)

Additional information on 2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate

Comprehensive Overview of 2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 878081-39-1)

The compound 2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 878081-39-1) is a specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its unique molecular structure, combining a thienylmethyl moiety with a dichloropyridine backbone, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, applications, and the latest trends surrounding its use in scientific and industrial contexts.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. Researchers often inquire about the optimal conditions for its preparation, given the presence of both amide and ester functional groups. The compound's 3,6-dichloro-2-pyridinecarboxylate segment is particularly noteworthy, as it contributes to its stability and potential as a building block for more complex structures. Recent studies highlight its utility in heterocyclic chemistry, where it serves as a precursor for designing thiophene-based derivatives with enhanced biological activity.

In the context of drug discovery, 2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate has garnered attention due to its potential role in modulating specific enzymatic pathways. Its thienylmethylamino group is a key feature that aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry. This approach focuses on assembling small, functional molecular fragments into larger, target-specific compounds, and CAS No. 878081-39-1 fits perfectly into this paradigm.

Another area of interest is the compound's physicochemical properties, such as solubility, melting point, and stability under various conditions. These attributes are critical for its application in formulation development and material science. For instance, its dichloropyridine component imparts a degree of lipophilicity, which can be advantageous in designing controlled-release systems. Such features are often explored in forums and academic discussions, reflecting the compound's versatility.

From an environmental and regulatory perspective, 2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate is scrutinized for its biodegradability and ecotoxicological profile. With increasing global emphasis on green chemistry, researchers are investigating safer synthetic routes and alternative solvents to minimize its environmental footprint. This aligns with the broader industry shift toward sustainable chemical practices, a topic frequently searched by professionals and students alike.

In summary, 2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 878081-39-1) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and organic synthesis. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the realms of drug design and sustainable chemistry. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovative chemical solutions.